Cas no 4097-57-8 (Phenol, 2,6-dinitro-4-(phenylmethyl)-)
4097-57-8 structure
Product Name:Phenol, 2,6-dinitro-4-(phenylmethyl)-
CAS No:4097-57-8
MF:C13H10N2O5
MW:274.22890329361
CID:1512545
Update Time:2024-08-23
Phenol, 2,6-dinitro-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,6-dinitro-4-(phenylmethyl)-
- 3.5-dinitro-4-oxy-diphenylmethane
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- Inchi: 1S/C13H10N2O5/c16-13-11(14(17)18)7-10(8-12(13)15(19)20)6-9-4-2-1-3-5-9/h1-5,7-8,16H,6H2
- InChI Key: XQFXGRBSSCSNRT-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C(CC2=CC=CC=C2)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 274.059
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 395.4±37.0 °C(Predicted)
- PSA: 106.51
- pka: 7.13±0.10(Predicted)
Phenol, 2,6-dinitro-4-(phenylmethyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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